Cas no 2229339-17-5 (2-chloro-4-(3-chloroprop-1-en-2-yl)-1-fluorobenzene)

• Product Name: 2-chloro-4-(3-chloroprop-1-en-2-yl)-1-fluorobenzene
• CAS No: 2229339-17-5
• MF: C₉H₇Cl₂F
• MW: 205.056284189224
• CID: 6519450
• PubChem ID: 165712667
• Update Time: 2025-05-26

2-chloro-4-(3-chloroprop-1-en-2-yl)-1-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(3-chloroprop-1-en-2-yl)-1-fluorobenzene
• EN300-1979534
• 2229339-17-5

• Inchi： 1S/C9H7Cl2F/c1-6(5-10)7-2-3-9(12)8(11)4-7/h2-4H,1,5H2
• InChI Key： PKGJRKNQWZAKSH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(=C)CCl)F

Computed Properties

• Exact Mass: 203.9908838g/mol
• Monoisotopic Mass: 203.9908838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Additional information on 2-chloro-4-(3-chloroprop-1-en-2-yl)-1-fluorobenzene

Comprehensive Analysis of 2-chloro-4-(3-chloroprop-1-en-2-yl)-1-fluorobenzene (CAS No. 2229339-17-5)

The compound 2-chloro-4-(3-chloroprop-1-en-2-yl)-1-fluorobenzene (CAS No. 2229339-17-5) is a halogenated aromatic derivative with significant applications in organic synthesis and material science. Its unique structure, featuring both chloro and fluoro substituents, makes it a valuable intermediate in the development of agrochemicals, pharmaceuticals, and specialty chemicals. Researchers and industry professionals frequently search for this compound under keywords like "halogenated benzene derivatives", "fluorinated aromatic compounds", and "chloropropenyl benzene synthesis", reflecting its relevance in modern chemistry.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced stability and bioactivity. The presence of the fluoro group in 2-chloro-4-(3-chloroprop-1-en-2-yl)-1-fluorobenzene contributes to its metabolic resistance, a property highly sought after in drug design. This aligns with trending topics such as "sustainable fluorination methods" and "green chemistry in halogenation", which dominate academic and industrial discussions. The compound's CAS No. 2229339-17-5 is often queried in databases like SciFinder and Reaxys, underscoring its importance in patent literature and R&D workflows.

From a synthetic perspective, 2-chloro-4-(3-chloroprop-1-en-2-yl)-1-fluorobenzene serves as a versatile building block. Its chloropropenyl moiety enables cross-coupling reactions, such as Suzuki-Miyaura or Heck couplings, which are pivotal in creating complex molecular architectures. Searches for "aryl-allyl coupling reactions" and "electrophilic fluorination techniques" often intersect with studies involving this compound. Additionally, its thermal stability and solubility profile make it suitable for applications in polymer chemistry, where modified benzenes are used to enhance material properties.

Environmental and regulatory considerations are also critical when discussing halogenated compounds. While 2-chloro-4-(3-chloroprop-1-en-2-yl)-1-fluorobenzene is not classified as hazardous under current guidelines, its handling requires adherence to standard safety protocols. Queries like "safe handling of fluorinated aromatics" and "biodegradability of chlorinated benzenes" highlight user concerns about eco-friendly practices. Innovations in catalytic degradation and solvent-free synthesis are addressing these challenges, further elevating the compound's profile in sustainable chemistry.

In conclusion, 2-chloro-4-(3-chloroprop-1-en-2-yl)-1-fluorobenzene (CAS No. 2229339-17-5) exemplifies the intersection of functionality and innovation in modern chemistry. Its applications span multiple industries, driven by the growing demand for halogenated intermediates and fluorinated scaffolds. As research continues to explore its potential, this compound remains a focal point for advancements in synthetic methodologies and environmentally conscious manufacturing.